MMV667492

• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• InChI: InChI=1S/C17H19N3O3/c1-20(19-23)15-14(18-11-7-3-2-4-8-11)16(21)12-9-5-6-10-13(12)17(15)22/h5-6,9-11,18H,2-4,7-8H2,1H3
• InChIKey: QKVXPISYSQXMSA-UHFFFAOYSA-N

MMV667492 – Probe-Like Ezrin Inhibitor

MMV667492 (CAS 380877-02-1, 2-(Cyclohexylamino)-3-[methyl(nitroso)amino]naphthalene-1,4-dione) is a small-molecule ezrin inhibitor discovered by screening the Medicines for Malaria Venture (MMV) Malaria Box library [1]. It directly binds to the ezrin protein, a member of the ERM (ezrin, radixin, moesin) family, and inhibits its function in promoting invasive phenotypes in osteosarcoma [1]. The compound is classified as 'probe-like' based on its adherence to Lipinski and Veber drug-likeness criteria, with zero violations, distinguishing it from the earlier ezrin inhibitor NSC305787 [2].

1

Ezrin pathway inhibition – validated target engagement supports cell motility and metastasis research.

2

Orthogonal assay consistency – active across migration, zebrafish phenotyping, and ex vivo metastasis models.

3

Probe-like classification – designed for mechanistic target validation, not as a drug candidate.

• [1] Çelik H, Hong SH, Colón-López DD, Han J, Kont YS, Minas TZ, et al. Identification of Novel Ezrin Inhibitors Targeting Metastatic Osteosarcoma by Screening Open Access Malaria Box. Mol Cancer Ther. 2015 Nov;14(11):2497-507. doi: 10.1158/1535-7163.MCT-15-0511. PMID: 26358752; PMCID: PMC4636458. View Source
• [2] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source

MMV667492: Unique Pharmacology Prevents Substitution

Ezrin is a validated target in metastatic osteosarcoma, but not all small-molecule ezrin inhibitors demonstrate equivalent target engagement, functional activity, or drug-like properties. The quinoline-based lead NSC305787, while active, possesses structural liabilities that translate into a suboptimal physicochemical profile (1 Lipinski/Veber violation) and moderate binding affinity (KD = 6.6 ± 3.6 μM) [1]. In contrast, MMV667492 exhibits a 224-fold improvement in binding affinity (KD = 29.4 ± 4.4 nM) and fully complies with drug-likeness filters (0 violations) [1]. Furthermore, in-class analogs such as MMV020549 (KD = 10.7 ± 0.4 μM) and MMV666069 (KD = 2.1 ± 1.0 μM) fail to replicate the combination of high affinity, potent in vivo phenotype induction, and zero violation score achieved by MMV667492 [1]. Simply substituting one ezrin inhibitor for another risks compromised target engagement, unpredictable ADME properties, and failed experimental reproducibility.

MMV667492 (ezrin inhibitor)

→ Antimalarial-targeted MMV box compound

Different mechanism of action; may not recapitulate ezrin-dependent phenotypes.

MMV667492

→ NSC305787 (prototypical ezrin inhibitor)

Lower binding affinity and less favorable drug-likeness; replacement may alter target engagement and assay outcome.

• [1] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source

MMV667492: Quantitative Benchmarks

Superior Ezrin Binding Affinity

MMV667492 exhibits a KD of 29.4 ± 4.4 nM (n = 2) for recombinant ezrin as determined by surface plasmon resonance (SPR), representing a 224-fold greater binding affinity compared to the lead ezrin inhibitor NSC305787, which has a KD of 6.6 ± 3.6 μM (n = 6) [1]. This substantial difference in target engagement is a primary driver of the compound's superior functional activity.

Ezrin Binding Affinity (SPR)

Head-to-head

MMV667492: 29.4 nM
NSC305787: 6.6 μM
~224-fold higher affinity

Supports lower-concentration target engagement context; may reduce off-target risk at assay concentrations.

SPR assay context; n=2 vs n=6 requires interpretation.

Evidence Dimension	Ezrin binding affinity (KD)
Target Compound Data	29.4 ± 4.4 nM (n = 2)
Comparator Or Baseline	NSC305787: 6.6 ± 3.6 μM (n = 6)
Quantified Difference	~224-fold higher affinity for MMV667492
Conditions	Surface plasmon resonance (SPR) using immobilized recombinant ezrin protein

Why This Matters

Higher binding affinity translates to more efficient target engagement at lower concentrations, potentially reducing off-target effects and enabling lower dosing in in vivo studies.

• [1] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source

Favorable Drug-Likeness Profile

MMV667492 fully satisfies all Lipinski and Veber drug-likeness criteria with zero violations, whereas the comparator NSC305787 has one violation [1]. This indicates that MMV667492 possesses a more favorable physicochemical profile for oral bioavailability and permeability, which is critical for progression into preclinical development.

Drug-Likeness Profile

Head-to-head

MMV667492: 0 violations
NSC305787: 1 violation
cLogP 2.80 vs 6.51

Reported drug-likeness profile suggests favorable solubility and permeability for in vitro and in vivo assays.

In silico calculation; requires experimental verification.

Evidence Dimension	Number of Lipinski and Veber rule violations
Target Compound Data	0 violations
Comparator Or Baseline	NSC305787: 1 violation
Quantified Difference	MMV667492 has 1 fewer violation
Conditions	Assessment based on molecular weight (≤500 Da), cLogP (≤5), H-bond donors (≤5), H-bond acceptors (≤10), rotatable bonds (≤10), and polar surface area (≤140 Ų)

Why This Matters

Fewer rule violations correlate with improved ADME properties and higher probability of success in drug development, making MMV667492 a more attractive lead candidate.

• [1] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source

Consistent Activity in Ezrin Assays

In a real-time cell migration assay using the xCELLigence system, treatment with 5.0 μM MMV667492 for 21 hours significantly inhibited the motility of highly metastatic K7M2 osteosarcoma cells [1]. The inhibition was comparable to that achieved with 3.0 μM of the reference inhibitor NSC305787 [1]. This functional data confirms that the high binding affinity of MMV667492 translates into potent anti-migratory activity in a relevant cellular context.

Functional Assay Consistency

Head-to-head

MMV667492: active in 3/3 ezrin-dependent assays
Comparator compounds: 2/3 assays active

Consistent activity across orthogonal assays supports ezrin pathway engagement; reliability for metastasis research.

Qualitative activity; quantitative endpoint data to verify.

Evidence Dimension	Cell migration inhibition
Target Compound Data	Significant inhibition at 5.0 μM
Comparator Or Baseline	NSC305787: Significant inhibition at 3.0 μM
Quantified Difference	Both compounds inhibit migration at tested concentrations
Conditions	K7M2 mouse osteosarcoma cells, 21-hour real-time monitoring with xCELLigence CIM-Plate, 10% serum as chemoattractant

Why This Matters

Demonstration of functional anti-migratory activity in a metastatic cell line validates the biological relevance of ezrin inhibition and supports the use of MMV667492 in metastasis research.

• [1] Çelik H, Hong SH, Colón-López DD, Han J, Kont YS, Minas TZ, et al. Identification of Novel Ezrin Inhibitors Targeting Metastatic Osteosarcoma by Screening Open Access Malaria Box. Mol Cancer Ther. 2015 Nov;14(11):2497-507. doi: 10.1158/1535-7163.MCT-15-0511. PMID: 26358752; PMCID: PMC4636458. Figure 2C. View Source

Probe-Like Classification

MMV667492 treatment phenocopied the morphological defects associated with ezrin suppression in zebrafish embryos, a phenotype described as 'potent' and comparable to that induced by NSC305787 [1]. In contrast, other hits from the same screen, such as MMV666069 and MMV020243, induced only 'moderate/subtle' phenotypes, while MMV665977 showed no phenotype at all [1]. This in vivo functional evidence further distinguishes MMV667492 from less effective analogs.

Probe-Like Classification

Class-level

Classified as Probe-like in MMV400 library set (vs. Drug-like compounds)

Indicates intended use as mechanistic probe for target validation, not as a drug candidate.

Stage-appropriate classification; procurement decision should consider intended research stage.

Evidence Dimension	Ezrin morpholino-like phenotype induction in zebrafish embryos
Target Compound Data	Potent phenotype
Comparator Or Baseline	NSC305787: Potent; MMV666069: Moderate/subtle; MMV665977: No phenotype
Quantified Difference	MMV667492 induces a potent phenotype, whereas several analogs show weaker or no activity.
Conditions	Zebrafish embryo model, assessment of developmental defects mimicking ezrin knockdown

Why This Matters

In vivo phenotype data provides a crucial bridge between biochemical binding and organism-level effects, reducing the risk of advancing compounds with poor in vivo efficacy.

• [1] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source

MMV667492 Research Applications

Osteosarcoma Metastasis Assays

Given its 224-fold higher binding affinity (KD = 29.4 nM) and superior drug-likeness profile (0 Lipinski/Veber violations) compared to NSC305787, MMV667492 is an ideal starting point for medicinal chemistry optimization in metastatic osteosarcoma projects [1]. The compound's probe-like properties and potent in vivo phenotype induction provide a solid foundation for structure-activity relationship (SAR) studies aimed at developing orally bioavailable antimetastatic agents.

Zebrafish Embryo Phenotyping

The robust in vivo activity of MMV667492 in phenocopying ezrin loss-of-function in zebrafish embryos, coupled with its ability to inhibit osteosarcoma cell migration, makes it a valuable tool compound for validating ezrin as a target in metastasis research [1]. Its favorable physicochemical profile minimizes off-target liabilities and facilitates dosing in animal models.

ERM Family Target Engagement

MMV667492's high affinity for ezrin (KD = 29.4 nM) and clean drug-likeness profile (0 violations) make it an excellent chemical probe for dissecting ezrin-mediated signaling in cancer cells [1]. It can be used to interrogate the role of ezrin in actin cytoskeleton dynamics, cell motility, and metastasis without the confounding effects of poor solubility or permeability often associated with less optimized inhibitors.

Antimalarial Screening Control

Due to its well-characterized binding affinity (KD = 29.4 ± 4.4 nM by SPR) and functional activity in both cell migration and in vivo assays, MMV667492 serves as a reliable positive control for calibrating high-throughput screening cascades and developing new assays targeting ezrin or related ERM family proteins [1]. Its probe-like properties ensure consistent performance across various experimental conditions.

Application

Selection Property

Validation Focus

Osteosarcoma metastasis studies

Ezrin target engagement affinity and functional consistency

Cell motility and lung metastasis endpoint review

In vivo ezrin phenotyping

Drug-likeness for embryo treatment

Morpholino-like phenotype recapitulation

ERM family target engagement

Probe-like classification and binding affinity

Target engagement assay compatibility

Antimalarial screening control

Defined ezrin target profile

Differentiation from antimalarial on-target effects

• [1] American Association for Cancer Research. Table 1: Compound ID, KD (μmol/L), Migration inhibition, Ezrin MO-like phenotype, Prevention of lung metastasis, MMV400 library set, Lipinski and Veber drug criteria violation count. In: Çelik H, et al. Mol Cancer Ther. 2015;14(11 Suppl):Abstract nr PL07-01. View Source